Cas no 887588-12-7 (Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy-)

• Product Name: Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy-
• CAS No: 887588-12-7
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 713491
• PubChem ID: 20785799
• Update Time: 2025-04-19

Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy-
• (2,2-Dimethylpropyl)-(3,4-dimethoxy-phenyl)-amine
• N-(2,2-dimethylpropyl)-3,4-dimethoxyaniline
• (2,2-DIMETHYLPROPyl)(3,4-DIMETHOXYPHENYL)AMINE
• 887588-12-7
• AKOS010581173
• DTXSID80609797
• SCHEMBL12932885

• MDL： MFCD07786979
• Inchi： 1S/C13H21NO2/c1-13(2,3)9-14-10-6-7-11(15-4)12(8-10)16-5/h6-8,14H,9H2,1-5H3
• InChI Key： VGJFBKJDEQDVND-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)NCC(C)(C)C)OC

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 30.5Ų